Cas no 908104-80-3 (2-Benzyl-2,3-dimethylbutanoic acid)

• Product Name: 2-Benzyl-2,3-dimethylbutanoic acid
• CAS No: 908104-80-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD24489033
• CID: 4664689
• PubChem ID: 68574940
• Update Time: 2025-05-25

2-Benzyl-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2,3-dimethylbutanoic acid
• 2-Benzyl-2,3-dimethylbutyric acid
• Z2736427646
• 2-Benzyl-2,3-dimethylbutanoic acid

• MDL： MFCD24489033
• Inchi： 1S/C13H18O2/c1-10(2)13(3,12(14)15)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,14,15)
• InChI Key： HHYUSUWCEGGVAG-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 2-Benzyl-2,3-dimethylbutanoic acid

Introduction to 2-Benzyl-2,3-dimethylbutanoic acid (CAS No. 908104-80-3)

2-Benzyl-2,3-dimethylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 908104-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of substituted carboxylic acids, characterized by its unique structural framework, which includes a benzyl group and two methyl substituents on the second and third carbon atoms of a butanoic acid backbone. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-Benzyl-2,3-dimethylbutanoic acid can be represented as C₁₁H₁₄O₂, with a molecular weight of approximately 178.24 g/mol. The benzyl group (C₆H₅-CH₂) at the alpha position relative to the carboxylic acid moiety introduces hydrophobicity and potential for further functionalization, while the two methyl groups (CH₃) at the beta positions enhance steric hindrance and influence the compound's solubility and metabolic stability. These structural features make it an intriguing molecule for exploring its pharmacological potential.

In recent years, there has been growing interest in 2-Benzyl-2,3-dimethylbutanoic acid due to its potential applications in drug discovery and development. The benzyl group is a common pharmacophore in medicinal chemistry, often found in bioactive molecules such as antibiotics, analgesics, and anti-inflammatory agents. Its ability to form stable complexes with biological targets makes it a versatile building block for designing novel therapeutic entities. Additionally, the dimethyl substitution pattern can modulate enzyme interactions, potentially enhancing binding affinity or selectivity.

One of the most compelling aspects of 2-Benzyl-2,3-dimethylbutanoic acid is its role as a precursor in synthesizing more complex molecules. Researchers have utilized this compound to develop derivatives with enhanced pharmacological properties. For instance, modifications of the benzyl group or the carboxylic acid moiety can lead to compounds with improved bioavailability or reduced toxicity. Furthermore, the structural rigidity provided by the dimethyl groups can be exploited to optimize interactions with biological receptors, thereby tailoring efficacy and minimizing side effects.

The pharmaceutical industry has been particularly interested in exploring 2-Benzyl-2,3-dimethylbutanoic acid for its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its unique structural features make it a suitable candidate for generating libraries of compounds for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds that can be further optimized into drugs targeting various diseases. Moreover, the compound's stability under different conditions makes it an ideal candidate for industrial-scale synthesis without significant degradation concerns.

Beyond pharmaceutical applications, 2-Benzyl-2,3-dimethylbutanoic acid has shown promise in other areas of research. In materials science, for example, its ability to form polymers or copolymers with other monomers has been explored for creating novel materials with specific mechanical or thermal properties. Additionally, its derivatives have been investigated for their potential use in agrochemicals, where they could serve as intermediates in synthesizing pesticides or herbicides with improved environmental profiles.

The synthesis of 2-Benzyl-2,3-dimethylbutanoic acid typically involves multi-step organic reactions starting from readily available precursors such as benzyl alcohol and butyric acid derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as catalytic hydrogenation, Grignard reactions, and esterification play crucial roles in constructing the desired molecular framework efficiently.

In conclusion, 2-Benzyl-2,3-dimethylbutanoic acid (CAS No. 908104-80-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of its properties continues to evolve, this compound is likely to remain at the forefront of chemical innovation.